Cas no 91912-31-1 ( )

• Product Name: &nbsp
• CAS No: 91912-31-1
• MF: C₆H₆N₂O₅
• MW: 186.12224149704
• CID: 997615
• PubChem ID: 326068
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 5-(hydroxymethyl)-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid
• NSC295759
• NSC-295759
• 5-(hydroxymethyl)-orotic acid
• FT-0713296
• SCHEMBL8150090
• 91912-31-1
• DTXSID40315660
• DA-00899
•  

• Inchi： 1S/C6H6N2O5/c9-1-2-3(5(11)12)7-6(13)8-4(2)10/h9H,1H2,(H,11,12)(H2,7,8,10,13)
• InChI Key： WJPUIAHEIGFMSY-UHFFFAOYSA-N
• SMILES： OCC1C(NC(NC=1C(=O)O)=O)=O

Computed Properties

• Exact Mass: 186.028
• Monoisotopic Mass: 186.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116A^2
• XLogP3: -1.6

Experimental Properties

• Density: 1.667g/cm3
• Refractive Index: 1.583
• PSA: 123.25000
• LogP: -1.74630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives